2-Amino-2-(2,3-dihydro-1H-inden-1-yl)ethan-1-ol hydrochloride

• IUPAC Name: 2-amino-2-(2,3-dihydro-1H-inden-1-yl)ethanol;hydrochloride
• InChI: InChI=1S/C11H15NO.ClH/c12-11(7-13)10-6-5-8-3-1-2-4-9(8)10;/h1-4,10-11,13H,5-7,12H2;1H
• InChI Key: GLHXLLOIBVGOKG-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2C1C(CO)N.Cl
• Molecular Formula: C11H16ClNO
• Molecular Weight: 213.70 g/mol
• CAS No.: 2230807-89-1

Description

The compound “2-Amino-2-(2,3-dihydro-1H-inden-1-yl)ethan-1-ol hydrochloride” is a derivative of indole, a heterocyclic compound. It is likely to have a complex structure with multiple functional groups, including an amino group and a hydroxyl group.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a new (2,3-dihydro-1H-indol-5-ylmethyl)amine was synthesized from 2-((1-acetylindolin-5-yl)methyl)isoindoline-1,3-dione by simultaneous deprotection of phthalimide and acetyl groups.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple functional groups. The exact structure would depend on the specific arrangement of these groups.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not available, similar compounds have been involved in various chemical reactions. For instance, imidazole, a five-membered heterocyclic moiety, shows both acidic and basic properties and is known to participate in a wide range of chemical reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific molecular structure. For instance, imidazole, a similar compound, is a white or colorless solid that is highly soluble in water and other polar solvents.

Scientific Research Applications

Asymmetric Synthesis of Amino Alcohols

Chiral 1,2-amino alcohols are foundational structures in a plethora of natural and biologically active molecules. Efficient enantioselective syntheses leveraging both metal-based strategies and organocatalysis have been developed to produce these compounds, highlighting their importance in bioorganic and asymmetric synthesis fields. Notably, these methods are practical, tolerate wet solvent, and offer routes to highly enantiomerically enriched anti-1,2-amino alcohols and syn-1,2-diols, underscoring their versatility in synthetic chemistry (Ramasastry et al., 2007).

Site-Directed Conjugation to Peptides

The 2-amino alcohol structure presents a unique opportunity for site-directed labeling of peptides and proteins, offering a method for attaching biotin, fluorescent reporters, or other modifying groups. This approach, based on the rapid oxidation by periodate to generate an aldehyde, which then reacts with hydrazides to form stable conjugates, could revolutionize the tagging and identification of peptides, potentially extending to therapeutic and diagnostic applications (Geoghegan & Stroh, 1992).

Synthesis and Properties of Protic Hydroxylic Ionic Liquids

The synthesis of compounds with variable basicity, such as 1-((3-(1H-imidazol-1-yl)propyl)amino)-3-butoxypropan-2-ol, and their conversion into hydroxylic ionic liquids showcases the potential of 2-amino alcohols in creating new materials with unique properties. These ionic liquids demonstrate high conductivity and low glass transition temperatures, suggesting applications in electrochemistry, green chemistry, and material science (Shevchenko et al., 2017).

Identification and Synthesis of bk-2C-B

The identification and synthesis of new psychoactive substances like bk-2C-B, derived from 2-amino alcohols, are critical for understanding their potential psychoactive effects and for regulatory and forensic purposes. Such research contributes to the broader field of medicinal chemistry and drug discovery, offering insights into the structural basis of psychoactivity and the development of analytical methods for new substances (Power et al., 2015).

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various receptors and enzymes, which play crucial roles in cellular signaling and metabolic pathways .

Mode of Action

It is likely that it interacts with its targets through non-covalent interactions such as hydrogen bonding, ionic interactions, and hydrophobic effects . These interactions can lead to changes in the conformation and activity of the target proteins, thereby affecting the cellular processes they are involved in .

Biochemical Pathways

Based on its structural similarity to other bioactive compounds, it may be involved in various signaling and metabolic pathways .

Result of Action

Based on its structural similarity to other bioactive compounds, it may exert its effects by modulating the activity of its target proteins, thereby affecting the cellular processes they are involved in .

Action Environment

The action, efficacy, and stability of 2-Amino-2-(2,3-dihydro-1H-inden-1-yl)ethan-1-ol hydrochloride can be influenced by various environmental factors such as temperature, pH, and the presence of other molecules . For instance, the compound should be stored in a dark place under an inert atmosphere at room temperature .